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Compound of Interest

Compound Name: (1-Bromoethyl)benzene

Cat. No.: B1216412

Essential Safety and Handling Guide for (1-
Bromoethyl)benzene

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of (1-Bromoethyl)benzene (CAS No: 585-71-7). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe laboratory operations.

Chemical and Physical Properties

(1-Bromoethyl)benzene is a colorless to yellow or brown liquid.[1][2] It is a combustible liquid
that is sensitive to moisture and light.[1][3] It is soluble in organic solvents like alcohol, ether,
and benzene.[4][5][6]
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Property Value Source(s)
CAS Number 585-71-7 [3][41[7]
Molecular Formula CsHoBr [31[8]
Molecular Weight 185.06 g/mol [4119]
Appearance C.:Ieér, colorless to pale yellow o]

liquid
Boiling Point 94 °C @ 16 mmHg [4][8][10]
Melting Point -65 °C [4][9][10]
Flash Point 82 °C - 96 °C (closed cup) [21[41[9]
Density 1.356 g/mL at 25 °C [41[8]

Hazard Identification and GHS Classification

(1-Bromoethyl)benzene is classified as a hazardous substance. It is a combustible liquid,

causes skin and serious eye irritation, and may cause respiratory irritation.[3][4][7] It is also

identified as a lachrymator, a substance that causes tearing.[1][3]

e GHS Pictogram: GHSO07 (Exclamation Mark)[7]

» Signal Word: Warning[3][4][7]

e Hazard Statements:

[¢]

[e]

o

o

H227: Combustible liquid[3][4][7]
H315: Causes skin irritation[3][4][7][9]
H319: Causes serious eye irritation[3][4][7][9]

H335: May cause respiratory irritation[3][4][7][9]

Operational and Safety Plan
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Adherence to the following step-by-step procedures is critical for minimizing risk during the
handling, storage, and disposal of (1-Bromoethyl)benzene.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

Hand Protection: Wear protective gloves. Dispose of contaminated gloves after use in
accordance with good laboratory practices.[3]

o Eye and Face Protection: Use chemical safety goggles or glasses. A face shield is also
recommended.[1][3]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[1][3]
Safety shoes are also advised.[3]

» Respiratory Protection: In case of inadequate ventilation or when vapors/aerosols are
generated, use a NIOSH-approved respirator.[3][11]

Engineering Controls

» Ventilation: Always handle (1-Bromoethyl)benzene in a well-ventilated area, preferably
inside a certified chemical fume hood.[3][9]

o Safety Stations: Ensure that emergency eye wash fountains and safety showers are readily
accessible and in the immediate vicinity of any potential exposure.[3]

Step-by-Step Handling Protocol

e Preparation:

[¢]

Read and understand the Safety Data Sheet (SDS) thoroughly before starting work.[3]

o

Ensure all necessary PPE is available and in good condition.

o

Verify that the chemical fume hood and other ventilation systems are functioning correctly.

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4]
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e Handling:
o Avoid contact with skin and eyes.[4][6]
o Avoid breathing fumes, mist, spray, or vapors.[3][4]

o Use explosion-proof equipment and take precautionary measures against static
discharges.[4]

e Post-Handling:
o Wash hands, forearms, and face thoroughly after handling the product.[3][4]
o Do not eat, drink, or smoke in the work area.[3]

o Clean and decontaminate the work area after completion of tasks.
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Safe handling workflow for (1-Bromoethyl)benzene.
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Storage Plan

o Store in a dry, cool, and well-ventilated area away from direct sunlight and ignition sources.

[31[°]

Keep the container tightly closed when not in use.[3][4]

This material is moisture and light sensitive; store under an inert gas.[3]

Store in a locked-up, secure area.[3][4][7]

Incompatible with strong oxidizing agents.[4]

Spill Management

o Evacuate: Evacuate unnecessary personnel from the spill area.[3]
o Ventilate: Ensure the area is well-ventilated.

» Contain: Stop the leak if it is safe to do so. Contain the spillage using non-combustible
absorbent materials like sand, earth, or vermiculite.[4]

» Collect: Use explosion-proof equipment for large spills. For small spills, sweep or shovel the
absorbent material into an appropriate, labeled container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.

First Aid and Emergency Plan

Immediate action is required in case of exposure.

» General Advice: In case of an accident or if you feel unwell, seek medical advice immediately
and show the Safety Data Sheet to the attending physician.[3][4]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4] If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[1][3]
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o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][4]
Remove contaminated clothing and wash it before reuse.[3] If skin irritation occurs, get
medical advice.[1][3]

o Eye Contact: Immediately flush eyes thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[1][3][4] Remove contact lenses if present and easy to do so.[3][4]
Continue rinsing and seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting.[3][4] Rinse the mouth with water and never give
anything by mouth to an unconscious person.[3][4] Seek immediate medical attention.[3]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
\4 \4 \4 \4
Move to Fresh Air Wash with Soap & Water Rinse with Water for 15 min Do NOT Induce Vomiting
Provide Artificial Respiration if Needed Remove Contaminated Clothing Remove Contact Lenses Rinse Mouth with Water

\ A4

> Seek Immediate Medical Attention <

Click to download full resolution via product page

First aid decision workflow for exposure incidents.

Disposal Plan

o Waste Collection: All waste material containing (1-Bromoethyl)benzene must be collected
in suitable, closed, and clearly labeled containers. Do not mix with other waste.[4]

e Disposal Method: Disposal must be conducted by a licensed professional waste disposal
service.[12] Options may include removal to an authorized incinerator equipped with an
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afterburner and scrubber.[3]

o Regulatory Compliance: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations.[3][7] Handle uncleaned containers as you
would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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